Cas no 1214343-38-0 (2-Amino-5-(pyridin-3-yl)isonicotinic acid)

• Product Name: 2-Amino-5-(pyridin-3-yl)isonicotinic acid
• CAS No: 1214343-38-0
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 4929784
• Update Time: 2025-05-28

2-Amino-5-(pyridin-3-yl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(pyridin-3-yl)isonicotinic acid
• 2-Amino-5-(pyridin-3-yl)isonicotinic acid

• Inchi： 1S/C11H9N3O2/c12-10-4-8(11(15)16)9(6-14-10)7-2-1-3-13-5-7/h1-6H,(H2,12,14)(H,15,16)
• InChI Key： MWFVTIHDYANMRC-UHFFFAOYSA-N
• SMILES： OC(C1C=C(N)N=CC=1C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 0.6
• Topological Polar Surface Area: 89.1

Additional information on 2-Amino-5-(pyridin-3-yl)isonicotinic acid

Recent Advances in the Study of 2-Amino-5-(pyridin-3-yl)isonicotinic Acid (CAS: 1214343-38-0)

2-Amino-5-(pyridin-3-yl)isonicotinic acid (CAS: 1214343-38-0) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the pyridine and isonicotinic acid moieties, make it an attractive candidate for targeting various biological pathways. Recent research has demonstrated its efficacy in modulating key enzymes and receptors involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Amino-5-(pyridin-3-yl)isonicotinic acid exhibited potent inhibitory activity against specific kinases implicated in cancer progression.

In addition to its kinase inhibitory properties, this compound has shown promise in the development of antimicrobial agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that certain analogs of 2-Amino-5-(pyridin-3-yl)isonicotinic acid displayed significant activity against drug-resistant bacterial strains. These findings underscore the compound's potential as a multifunctional pharmacophore in addressing global health challenges.

The synthesis of 2-Amino-5-(pyridin-3-yl)isonicotinic acid and its derivatives has also been a focus of recent research. Advances in catalytic methods and green chemistry approaches have improved the efficiency and scalability of its production. For example, a 2023 paper in Organic Process Research & Development described a novel, high-yield synthetic route that minimizes waste and reduces costs, making the compound more accessible for further studies.

Looking ahead, researchers are exploring the compound's potential in targeted drug delivery systems and combination therapies. Preliminary data from in vivo studies suggest that 2-Amino-5-(pyridin-3-yl)isonicotinic acid-based compounds may enhance the efficacy of existing treatments while minimizing side effects. These developments highlight the compound's growing importance in the pharmaceutical industry and its potential to address unmet medical needs.

In conclusion, 2-Amino-5-(pyridin-3-yl)isonicotinic acid (CAS: 1214343-38-0) represents a promising avenue for drug discovery and development. Its diverse biological activities, coupled with advances in synthetic methodologies, position it as a valuable tool for researchers in chemical biology and medicinal chemistry. Continued investigation into its mechanisms of action and therapeutic applications is expected to yield further breakthroughs in the coming years.